Cas no 1467728-93-3 (Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate)

• Product Name: Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate
• CAS No: 1467728-93-3
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD31544064
• CID: 4606429
• PubChem ID: 89853980
• Update Time: 2025-08-05

Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate
• methyl 2-bromo-1-methylimidazole-4-carboxylate
• 1H-Imidazole-4-carboxylicacid,2-bromo-1-methyl-,methylester
• AKOS040694289
• F53689
• 2-Bromo-1-methyl-1h-imidazole-4-carboxylic acid methyl ester
• WS-00698
• MFCD31544064
• SCHEMBL15322287
• DB-192407
• 1467728-93-3
• Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate

• MDL： MFCD31544064
• Inchi： 1S/C6H7BrN2O2/c1-9-3-4(5(10)11-2)8-6(9)7/h3H,1-2H3
• InChI Key： CZBOMDFUPCLHHO-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=CN1C

Computed Properties

• Exact Mass: 217.96909 g/mol
• Monoisotopic Mass: 217.96909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1
• Molecular Weight: 219.04

Additional information on Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate

Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate (CAS No. 1467728-93-3)

Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate, with the CAS number 1467728-93-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities and applications in drug design. The structure of Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate consists of a substituted imidazole ring with a bromine atom at position 2, a methyl group at position 1, and a methyl ester group at position 4. This unique substitution pattern contributes to its distinct chemical properties and potential biological functions.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The presence of the bromine atom in Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate makes it a valuable intermediate for further functionalization. For instance, the bromine atom can undergo nucleophilic substitution reactions, enabling the introduction of various substituents that may enhance the compound's pharmacokinetic properties or target specificity.

The methyl ester group at position 4 of the imidazole ring plays a crucial role in modulating the compound's solubility and stability. This feature is particularly advantageous in drug delivery systems, where controlled release and bioavailability are critical. Moreover, the methyl group at position 1 provides steric hindrance, which can influence the compound's interaction with biological targets such as enzymes or receptors.

From a synthetic perspective, Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the bromine atom and the ester group to construct complex molecular architectures. Recent advancements in catalytic methodologies have further expanded the scope of these reactions, enabling higher yields and greater control over stereochemistry.

In terms of biological activity, imidazole derivatives like Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate have shown promise in anti-inflammatory, anticancer, and antimicrobial assays. The bromine atom's electron-withdrawing effect enhances the electrophilicity of the imidazole ring, making it more susceptible to nucleophilic attack by biomolecules. This property is particularly relevant in designing inhibitors for protein kinases or other enzyme targets.

Additionally, computational studies have provided insights into the molecular interactions of Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate with biological systems. Docking simulations have revealed potential binding modes with key therapeutic targets, suggesting its potential as a lead compound in drug discovery programs.

In conclusion, Methyl 2-bromo-1-methyl-1H-imidazole-4-carboxylate (CAS No. 1467728-93) is a versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique structure and reactivity make it an attractive candidate for developing novel bioactive molecules. As research continues to uncover new applications and mechanisms of action for imidazole derivatives, this compound will likely play an increasingly important role in advancing therapeutic interventions.